Cas no 56644-06-5 (6-Phenylhexylchloride)
6-Phenylhexylchloride Chemical and Physical Properties
Names and Identifiers
-
- 6-Phenylhexylchloride
- 1-CHLORO-6-PHENYLHEXANE
- (6-Chlor-hexyl)-benzol
- (6-chlorohexyl)benzene
- (6-chloro-hexyl)-benzene
- 1-Chlor-6-nitro-naphthalin
- 1-chloro-6-nitro-naphthalene
- 1-Phenyl-6-chlor-hexan
- 6-phenyl-1-hexylchloride
- CTK1F3384
- Naphthalene, 1-chloro-6-nitro-
- SCHEMBL4306865
- 71434-68-9
- (6-Chlorohexyl)benzene #
- AKOS006228415
- 6-phenylhexyl chloride
- 6-chlorohexylbenzene
- 56644-06-5
- DB-259502
- AS-57828
-
- MDL: MFCD00013698
- Inchi: 1S/C12H17Cl/c13-11-7-2-1-4-8-12-9-5-3-6-10-12/h3,5-6,9-10H,1-2,4,7-8,11H2
- InChI Key: RCVNHNOEUMFFDY-UHFFFAOYSA-N
- SMILES: ClCCCCCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 196.1018782g/mol
- Monoisotopic Mass: 196.1018782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 0Ų
6-Phenylhexylchloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P329825-100mg |
6-Phenylhexylchloride |
56644-06-5 | 100mg |
$201.00 | 2023-05-17 | ||
| TRC | P329825-1g |
6-Phenylhexylchloride |
56644-06-5 | 1g |
$1596.00 | 2023-05-17 |
6-Phenylhexylchloride Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 6-Phenylhexylchloride
6-Phenylhexylchloride (CAS No. 56644-06-5): Properties, Applications, and Market Insights
6-Phenylhexylchloride (CAS No. 56644-06-5) is an important organic intermediate widely used in pharmaceutical synthesis, material science, and specialty chemical manufacturing. This chlorinated aromatic compound, with the molecular formula C12H17Cl, features a phenyl group attached to a hexyl chain terminated by a reactive chlorine atom. Its unique structure makes it valuable for various organic synthesis applications and pharmaceutical intermediates.
The growing demand for 6-Phenylhexylchloride derivatives in drug development has been particularly notable in recent years. Researchers are exploring its potential in creating novel bioactive molecules for therapeutic applications. The compound's chlorohexyl phenyl structure serves as an excellent building block for constructing more complex molecular architectures, especially in the development of targeted drug delivery systems and small molecule pharmaceuticals.
From a chemical properties perspective, 6-Phenylhexyl chloride typically appears as a colorless to pale yellow liquid at room temperature. Its chloroalkyl aromatic nature gives it moderate reactivity, making it suitable for various nucleophilic substitution reactions. The compound's stability under normal conditions and solubility in common organic solvents contribute to its versatility in synthetic applications. Recent studies have focused on optimizing its synthetic pathways to improve yield and purity for industrial-scale production.
In material science, 6-Phenylhexylchloride 56644-06-5 has found applications as a precursor for advanced polymer materials. Its incorporation into polymer chains can modify material properties such as hydrophobicity, thermal stability, and mechanical strength. Researchers are particularly interested in its potential for creating functionalized surfaces and smart materials with responsive characteristics. The compound's aromatic moiety provides opportunities for π-π interactions in supramolecular chemistry applications.
The global market for phenylhexyl chloride compounds has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Manufacturers are focusing on developing cost-effective production methods for CAS 56644-06-5 to meet the rising requirements from research institutions and industrial users. Recent market analyses highlight Asia as a growing production hub for such fine chemical intermediates, with improved synthesis protocols and quality control measures.
Quality specifications for 6-Phenylhexylchloride typically include purity requirements (>98%), moisture content, and residual solvent levels. Advanced analytical techniques like GC-MS and HPLC are employed for quality verification. Storage recommendations usually suggest keeping the compound in cool, dry conditions away from strong oxidizers to maintain stability. Proper handling procedures are essential to ensure safety during laboratory and industrial use.
Recent scientific literature has highlighted innovative applications of 6-Phenylhexyl chloride derivatives in medicinal chemistry. Several research groups have reported its use in developing enzyme inhibitors and receptor modulators. The compound's structural flexibility allows for various modifications, making it valuable for structure-activity relationship studies in drug discovery programs. These developments align with current trends in personalized medicine and targeted therapies.
Environmental considerations for 6-Phenylhexylchloride 56644-06-5 include proper waste management and disposal methods. While not classified as highly hazardous, responsible handling practices are recommended. The chemical industry is increasingly adopting green chemistry principles in the production and application of such intermediates, focusing on atom economy and reduced environmental impact.
Future research directions for 6-Phenylhexylchloride may explore its potential in nanomaterial functionalization and bioconjugation chemistry. The compound's dual functionality (aromatic and aliphatic) offers interesting possibilities for creating hybrid materials with tailored properties. As synthetic methodologies advance, we can expect to see more efficient and sustainable routes for its production and application in various high-tech fields.
For researchers and industrial users seeking high purity 6-Phenylhexylchloride, it's important to source from reputable suppliers who can provide comprehensive analytical data and technical support. The compound's growing importance in multiple scientific domains ensures continued interest and development around this versatile chemical building block.
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